1-(2-fluorophenyl)-4-(4-methoxy-2,5-dimethylbenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorophenyl)-4-(4-methoxy-2,5-dimethylbenzyl)piperazine, also known as 2-F-4-MAR, is a psychoactive substance that belongs to the class of piperazine derivatives. It is a designer drug that has gained popularity among drug users due to its psychoactive effects. However, it has also attracted the attention of researchers due to its potential therapeutic applications.
Scientific Research Applications
1-(2-fluorophenyl)-4-(4-methoxy-2,5-dimethylbenzyl)piperazine has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.
Mechanism of Action
The exact mechanism of action of 1-(2-fluorophenyl)-4-(4-methoxy-2,5-dimethylbenzyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the dopamine D2 receptor. It may also affect other neurotransmitter systems such as the noradrenergic and GABAergic systems.
Biochemical and Physiological Effects:
1-(2-fluorophenyl)-4-(4-methoxy-2,5-dimethylbenzyl)piperazine has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its psychoactive effects. It has also been shown to decrease the activity of the HPA axis, which may explain its anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-fluorophenyl)-4-(4-methoxy-2,5-dimethylbenzyl)piperazine is that it is relatively easy to synthesize and purify, which makes it a useful tool for studying the pharmacology of piperazine derivatives. However, its psychoactive effects may make it difficult to use in certain types of experiments, and its potential for abuse may limit its usefulness in clinical applications.
Future Directions
There are several future directions for research on 1-(2-fluorophenyl)-4-(4-methoxy-2,5-dimethylbenzyl)piperazine. One area of interest is its potential use in the treatment of drug addiction and withdrawal symptoms. Another area of interest is its potential as a tool for studying the pharmacology of piperazine derivatives and other psychoactive substances. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential therapeutic applications in the treatment of neurological and psychiatric disorders.
Synthesis Methods
The synthesis of 1-(2-fluorophenyl)-4-(4-methoxy-2,5-dimethylbenzyl)piperazine involves the reaction of 1-(2-fluorophenyl)piperazine with 4-methoxy-2,5-dimethylbenzyl chloride in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using chromatography techniques such as flash chromatography or preparative HPLC.
properties
IUPAC Name |
1-(2-fluorophenyl)-4-[(4-methoxy-2,5-dimethylphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25FN2O/c1-15-13-20(24-3)16(2)12-17(15)14-22-8-10-23(11-9-22)19-7-5-4-6-18(19)21/h4-7,12-13H,8-11,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMHRNVDPSNRMFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1OC)C)CN2CCN(CC2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluorophenyl)-4-[(4-methoxy-2,5-dimethylphenyl)methyl]piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.